Cas no 139745-27-0 (Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester)
139745-27-0 structure
Product Name:Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
CAS No:139745-27-0
MF:C21H42O4
MW:358.555787563324
CID:1280277
Update Time:2024-08-04
Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
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- Inchi: 1S/C21H42O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-24-19-20(18-22)25-21(23)16-4-2/h20,22H,3-19H2,1-2H3
- InChI Key: AXPIZKSQBQCUEU-UHFFFAOYSA-N
- SMILES: C(OC(CO)COCCCCCCCCCCCCCC)(=O)CCC
Computed Properties
- Exact Mass: 358.30846
Experimental Properties
- Density: 0.936±0.06 g/cm3(Predicted)
- Boiling Point: 458.3±25.0 °C(Predicted)
- PSA: 55.76
- pka: 13.84±0.10(Predicted)
Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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